Cyclopenta[c]pyrrole-2(1H)-carboxamide, 5-[[2-[(2S,4S)-2-cyano-4-fluoro-1-pyrrolidinyl]-2-oxoethyl]amino]hexahydro-N,N,5-trimethyl-, (3aa,5a,6aa)-, 4-methylbenzenesulfonate (1:1)

• CAS RN: 1177460-72-8
• Molecular Formula: C25H36FN5O5S
• Molecular Weight: 537.6514
• IUPAC Name: 5-[[2-(2-cyano-4-fluoropyrrolidin-1-yl)-2-oxoethyl]amino]-N,N,5-trimethyl-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxamide;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C18H28FN5O2.C7H8O3S/c1-18(21-8-16(25)24-11-14(19)4-15(24)7-20)5-12-9-23(10-13(12)6-18)17(26)22(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h12-15,21H,4-6,8-11H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key: VBMNNLBIPDGFBS-OFQXCICXSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC1(CC2CN(CC2C1)C(=O)N(C)C)NCC(=O)N3CC(CC3C#N)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: SHR-117887; SHR117887; SHR 117887

Description

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Scientific Research Applications

Chemical Transformations

Cyclopenta[c]pyrrole compounds undergo interesting chemical transformations. For instance, cyclopenta[c]pyrrole-4-carbonitrile transforms into tetrahydro-l-imino-4-cyclopenta[c]pyrrole methyl ketone oxime under specific conditions (Bell et al., 1977). These transformations are significant for creating new compounds with potential applications in various fields.

Anti-inflammatory and Anticancer Activities

Derivatives of cyclopenta[c]pyrrole, like pyrrolizine-5-carboxamides, have shown promising results in anti-inflammatory and anticancer activities. Certain derivatives demonstrated high anti-inflammatory activity, and their cytotoxicity was evaluated against various cancer cell lines, showing significant anticancer potential (Gouda et al., 2018).

Antibacterial Activity

Novel derivatives of cyclopenta[c]pyrrole have been synthesized and shown to exhibit potent antibacterial activity. These compounds, with specific substitutions, displayed enhanced antibacterial properties compared to established antibiotics against Gram-positive clinical isolates (Asahina et al., 2008).

Non-Linear Optical (NLO) Properties

Cyclopenta[c]pyrrole derivatives have been investigated for their non-linear optical properties. Molecular docking studies of these compounds revealed interactions that may contribute to inhibiting tubulin polymerization and anticancer activity, indicating potential applications in material science and cancer therapy (Jayarajan et al., 2019).

Crystal Structure Analysis

The crystal structure of cyclopenta[c]pyrrole derivatives has been analyzed, contributing to our understanding of their molecular conformation. This information is crucial for designing new drugs and materials based on these compounds (Gelbrich et al., 2013).

Synthesis and Characterization

The synthesis and characterization of new cyclopenta[c]pyrrole derivatives are ongoing areas of research, contributing to the discovery of compounds with potential therapeutic or material applications. For example, novel 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and screened for cytotoxic activity (Hassan et al., 2014).